Cas no 2639426-99-4 (Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2639426-99-4
• MF: C₁₃H₂₁ClN₂O₂S
• MW: 304.836041212082
• CID: 5641359
• PubChem ID: 165902843
• Update Time: 2025-06-30

Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229853
• tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• 2639426-99-4
• Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H21ClN2O2S/c1-5-6-7-15-12-16-9(8-14)10(19-12)11(17)18-13(2,3)4/h5-8H2,1-4H3,(H,15,16)
• InChI Key： HKTPNHJTOVKVBT-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC(C)(C)C)SC(=N1)NCCCC

Computed Properties

• Exact Mass: 304.1012268g/mol
• Monoisotopic Mass: 304.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate

Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate, identified by the CAS number 2639426-99-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse applications in pharmacology, agrochemistry, and materials science. The structure of this compound is characterized by a thiazole ring system substituted with a tert-butyl group, a butylamino group, and a chloromethyl group at specific positions, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the tert-butyl group in this compound contributes to its lipophilicity, which is a critical property for enhancing drug bioavailability. Moreover, the butylamino group introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors. The chloromethyl group further enhances the compound's reactivity, making it suitable for various chemical transformations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. For instance, molecular docking studies have revealed potential binding modes with target proteins, suggesting its suitability as a lead compound for drug development. Additionally, quantum mechanical calculations have elucidated the electronic structure of the molecule, which is essential for understanding its reactivity and stability.

From an environmental perspective, the biodegradation potential of this compound has been assessed under simulated environmental conditions. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via hydrolytic cleavage of specific bonds. This information is vital for evaluating its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, Tert-butyl 2-(butylamino)-4-(chloromethyl)-1,3-thiazole-5-carboxylate represents a promising molecule with wide-ranging applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development.